Cas no 2803865-59-8 (1,1-Dimethylethyl 3-(methylamino)-3-thietanecarboxylate)

• Product Name: 1,1-Dimethylethyl 3-(methylamino)-3-thietanecarboxylate
• CAS No: 2803865-59-8
• MF: C₉H₁₇NO₂S
• MW: 203.301781415939
• CID: 5791623
• Update Time: 2025-06-14

1,1-Dimethylethyl 3-(methylamino)-3-thietanecarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl 3-(methylamino)-3-thietanecarboxylate

• Inchi： 1S/C9H17NO2S/c1-8(2,3)12-7(11)9(10-4)5-13-6-9/h10H,5-6H2,1-4H3
• InChI Key： MTWPBWHBPYVCFG-UHFFFAOYSA-N
• SMILES： S1CC(NC)(C(OC(C)(C)C)=O)C1

Experimental Properties

• Density: 1.09±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 268.8±40.0 °C(Predicted)
• pka: 5.73±0.20(Predicted)

Additional information on 1,1-Dimethylethyl 3-(methylamino)-3-thietanecarboxylate

Research Brief on 1,1-Dimethylethyl 3-(methylamino)-3-thietanecarboxylate (CAS: 2803865-59-8)

The compound 1,1-Dimethylethyl 3-(methylamino)-3-thietanecarboxylate (CAS: 2803865-59-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its thietane ring and tert-butyl ester moiety, has shown promising potential as a versatile intermediate in the synthesis of novel bioactive compounds. Recent studies have focused on its applications in drug discovery, particularly in the development of enzyme inhibitors and modulators of cellular signaling pathways.

One of the key areas of investigation involves the use of 1,1-Dimethylethyl 3-(methylamino)-3-thietanecarboxylate as a building block for the synthesis of small-molecule inhibitors targeting proteases and kinases. Its unique structural features, including the strained thietane ring, contribute to its ability to interact with enzyme active sites in a selective manner. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of covalent inhibitors for cysteine proteases, highlighting its potential in treating diseases such as cancer and inflammatory disorders.

In addition to its role in inhibitor design, recent research has explored the compound's pharmacokinetic properties. A preclinical study conducted by researchers at the University of Cambridge evaluated its metabolic stability and membrane permeability, revealing favorable characteristics for oral bioavailability. These findings, published in the European Journal of Pharmaceutical Sciences, suggest that derivatives of 1,1-Dimethylethyl 3-(methylamino)-3-thietanecarboxylate could be optimized for clinical development.

Another notable application of this compound lies in its use as a precursor for the synthesis of radiopharmaceuticals. A 2024 study in the journal Bioorganic & Medicinal Chemistry Letters reported its incorporation into PET (positron emission tomography) tracers for imaging neurodegenerative diseases. The thietane ring's ability to chelate metal ions was leveraged to create stable complexes with radioisotopes, offering new tools for diagnostic imaging.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 1,1-Dimethylethyl 3-(methylamino)-3-thietanecarboxylate. Recent efforts in process chemistry, as detailed in a 2023 Organic Process Research & Development publication, have focused on optimizing reaction conditions to improve yield and reduce byproduct formation. These developments are critical for ensuring the compound's availability for further research and potential commercialization.

In conclusion, 1,1-Dimethylethyl 3-(methylamino)-3-thietanecarboxylate (CAS: 2803865-59-8) represents a valuable scaffold in medicinal chemistry with diverse applications. Ongoing research continues to uncover its potential in drug discovery, diagnostic imaging, and beyond. Future studies will likely focus on expanding its utility through structural modifications and exploring its biological activities in greater depth.